2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide

• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 2-(4-butan-2-ylphenoxy)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H23NO3/c1-4-14(2)15-8-10-17(11-9-15)23-13-19(21)20-16-6-5-7-18(12-16)22-3/h5-12,14H,4,13H2,1-3H3,(H,20,21)
• InChI Key: NMAIMVCGVBBJQR-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC(=CC=C2)OC

Description

2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide, also known as BMS-986, is a novel compound that has been recently developed and studied for its potential therapeutic applications. This compound belongs to the class of small molecule drugs and has shown promising results in various preclinical studies.

Mechanism of Action

The exact mechanism of action of 2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the disease process. For example, 2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide has been shown to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression and has been implicated in various disease conditions.
Biochemical and Physiological Effects:
2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide has been shown to have various biochemical and physiological effects in preclinical studies. For example, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, 2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease by reducing the accumulation of beta-amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide for lab experiments is its high potency and selectivity. This allows for more precise and accurate studies of its effects on various disease conditions. However, one of the limitations of 2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide is its relatively short half-life, which may limit its effectiveness in certain disease conditions.

Future Directions

There are several future directions for the study of 2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide. One direction is to further investigate its potential therapeutic applications in various disease conditions, including cancer, inflammation, and neurological disorders. Another direction is to study its pharmacokinetics and pharmacodynamics in more detail, in order to optimize its dosing and administration. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of 2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide in humans.

Synthesis Methods

The synthesis of 2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide involves a series of chemical reactions, starting with the reaction of 3-methoxyphenol and sec-butylbromide to form 4-sec-butylphenol. This is followed by the reaction of 4-sec-butylphenol with chloroacetyl chloride to form 2-(4-sec-butylphenoxy)acetamide. Finally, the reaction of 2-(4-sec-butylphenoxy)acetamide with 3-methoxyaniline leads to the formation of 2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide.

Scientific Research Applications

2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide has been studied for its potential therapeutic applications in various disease conditions, including cancer, inflammation, and neurological disorders. In preclinical studies, 2-(4-sec-butylphenoxy)-N-(3-methoxyphenyl)acetamide has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and improving cognitive function in animal models of Alzheimer's disease.